Cas no 2287287-20-9 (2-(2-Bromoethoxy)ethanamine;hydrobromide)

• Product Name: 2-(2-Bromoethoxy)ethanamine;hydrobromide
• CAS No: 2287287-20-9
• MF: C₄H₁₁Br₂NO
• MW: 248.9442
• CID: 4852934
• PubChem ID: 137943434
• Update Time: 2025-10-31

2-(2-Bromoethoxy)ethanamine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• Bromo-PEG1-NH2 (hydrobromide)
• 2-(2-Bromoethoxy)ethanamine;hydrobromide
• Bromo-PEG1-NH2 hydrobromide
• 2-(2-bromoethoxy)ethan-1-amine hydrobromide
• 2287287-20-9
• AKOS040757523
• HY-134736
• CS-0148452
• G42891
• 2-(2-Bromoethoxy)ethanamine hydrobromide
• SCHEMBL25372695
• EN300-6746213
• 2-(2-bromoethoxy)ethan-1-aminehydrobromide
• DA-71757

• Inchi： 1S/C4H10BrNO.BrH/c5-1-3-7-4-2-6;/h1-4,6H2;1H
• InChI Key： VYSWRGGDSXELHO-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C([H])([H])OC([H])([H])C([H])([H])N([H])[H].Br[H]

Computed Properties

• Exact Mass: 248.91869g/mol
• Monoisotopic Mass: 246.92074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 34.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on 2-(2-Bromoethoxy)ethanamine;hydrobromide

Compound 2-(2-Bromoethoxy)ethanamine; Hydrobromide (CAS No: 2287287-20-9)

The compound 2-(2-Bromoethoxy)ethanamine; Hydrobromide (CAS No: 2287287-20-9) is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, also referred to as hydrobromide salt of 2-(bromoethoxy)ethanamine, has garnered attention due to its unique chemical properties and potential in drug development and material science.

Recent studies have highlighted the importance of brominated amine derivatives in the synthesis of advanced materials, particularly in the development of stimuli-responsive polymers. The bromine atom in this compound plays a crucial role in enabling reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its use in creating biocompatible materials for medical applications, such as drug delivery systems and tissue engineering scaffolds.

In the pharmaceutical industry, hydrobromide salts like this compound are often employed as active pharmaceutical ingredients (APIs) or intermediates due to their stability and solubility properties. The hydrobromide form ensures optimal bioavailability, which is critical for drug efficacy. Recent advancements in medicinal chemistry have focused on optimizing the pharmacokinetic profiles of such compounds to enhance their therapeutic potential.

The synthesis of 2-(2-Bromoethoxy)ethanamine; Hydrobromide involves a multi-step process that typically includes nucleophilic substitution reactions and acid-base neutralization. The bromine atom serves as a leaving group, facilitating further functionalization. This compound's ability to undergo various transformations makes it a valuable building block in organic synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in polar solvents such as water and ethanol. Its chemical stability under physiological conditions makes it suitable for biomedical applications. Researchers have also investigated its compatibility with various polymer matrices, paving the way for its use in advanced composite materials.

The application of brominated amine derivatives in catalysis has been another area of interest. Recent studies have demonstrated their potential as ligands in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. This has opened new avenues for their use in green chemistry and sustainable chemical processes.

In conclusion, Compound 2-(2-Bromoethoxy)ethanamine; Hydrobromide (CAS No: 2287287-20-9) is a multifaceted compound with promising applications across diverse scientific domains. Its unique chemical properties, combined with recent research advancements, underscore its significance as a key player in modern chemistry and pharmacology.